Cas no 2877652-04-3 (1-(4-bromophenyl)-4-[(pyridin-3-yl)methyl]piperazine)

• Product Name: 1-(4-bromophenyl)-4-[(pyridin-3-yl)methyl]piperazine
• CAS No: 2877652-04-3
• MF: C₁₆H₁₈BrN₃
• MW: 332.23822259903
• CID: 5309101
• PubChem ID: 165432448
• Update Time: 2025-06-26

1-(4-bromophenyl)-4-[(pyridin-3-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-4-[(pyridin-3-yl)methyl]piperazine
• F6809-5751
• 2877652-04-3
• AKOS040883746
• 1-(4-Bromophenyl)-4-(3-pyridinylmethyl)piperazine

• Inchi： 1S/C16H18BrN3/c17-15-3-5-16(6-4-15)20-10-8-19(9-11-20)13-14-2-1-7-18-12-14/h1-7,12H,8-11,13H2
• InChI Key： HDFFZMLAFBMQGQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)CCN(CC2=CC=CN=C2)CC1

Computed Properties

• Exact Mass: 331.06841g/mol
• Monoisotopic Mass: 331.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.7±45.0 °C(Predicted)
• pka: 6.25±0.10(Predicted)

Additional information on 1-(4-bromophenyl)-4-[(pyridin-3-yl)methyl]piperazine

Research Briefing on 1-(4-bromophenyl)-4-[(pyridin-3-yl)methyl]piperazine (CAS: 2877652-04-3): Recent Advances and Applications

The compound 1-(4-bromophenyl)-4-[(pyridin-3-yl)methyl]piperazine (CAS: 2877652-04-3) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This research briefing synthesizes the latest findings regarding this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that this piperazine derivative exhibits promising binding affinity to several central nervous system (CNS) targets, particularly serotonin and dopamine receptors. The structural features of the molecule, including the bromophenyl group and pyridinylmethyl substitution, appear to contribute to its unique pharmacological profile. Molecular docking studies suggest that these moieties facilitate interactions with key residues in receptor binding pockets.

In vitro evaluations conducted in 2023 revealed that 1-(4-bromophenyl)-4-[(pyridin-3-yl)methyl]piperazine shows selective activity against specific receptor subtypes, with IC50 values in the low micromolar range for certain targets. This selectivity profile has sparked interest in its potential as a lead compound for developing novel therapeutics for neurological disorders. Researchers have particularly noted its favorable blood-brain barrier permeability in preliminary animal studies.

The synthetic route for this compound has been optimized in recent work, with improvements yielding higher purity and better overall yields. The current preferred method involves a Buchwald-Hartwig amination followed by reductive amination, achieving approximately 78% yield with >99% purity. These advances in synthesis have facilitated more extensive biological evaluation of the compound.

Structural-activity relationship (SAR) studies published in early 2024 have identified key modifications that enhance both potency and selectivity. The bromine atom at the para position of the phenyl ring appears crucial for maintaining receptor binding, while the pyridine nitrogen contributes to solubility and metabolic stability. These findings are guiding the design of next-generation analogs with improved pharmacological properties.

Current research directions include investigating the compound's potential in treating neuropsychiatric conditions and exploring its mechanism of action at the molecular level. Preliminary behavioral studies in animal models suggest possible anxiolytic effects, though further validation is required. The compound's patent status and commercial development potential are also under evaluation by several pharmaceutical companies.

In conclusion, 1-(4-bromophenyl)-4-[(pyridin-3-yl)methyl]piperazine represents an intriguing chemical scaffold with multiple potential therapeutic applications. Ongoing research aims to fully characterize its pharmacological profile and optimize its properties for clinical development. The compound's unique structural features and promising biological activity make it a significant focus of current medicinal chemistry efforts in the CNS drug discovery space.